N-[(4-chlorophenyl)methyl]-1-{[4-(2,4-dimethoxybenzamido)phenyl]methyl}-1H-imidazole-4-carboxamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-[[4-[(2,4-dimethoxybenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C27H25ClN4O4/c1-35-22-11-12-23(25(13-22)36-2)26(33)31-21-9-5-19(6-10-21)15-32-16-24(30-17-32)27(34)29-14-18-3-7-20(28)8-4-18/h3-13,16-17H,14-15H2,1-2H3,(H,29,34)(H,31,33)
• InChI Key: LMSZJIFJJHAWFT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)CN3C=C(N=C3)C(=O)NCC4=CC=C(C=C4)Cl)OC
• Molecular Formula: C27H25ClN4O4
• Molecular Weight: 505.0 g/mol

Description

This compound is a complex organic molecule that contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. It also contains a carboxamide group, a dimethoxybenzamido group, and a chlorophenyl group. These functional groups suggest that this compound could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the imidazole ring, the introduction of the carboxamide group, and the attachment of the dimethoxybenzamido and chlorophenyl groups. Without specific information, it’s hard to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains an imidazole ring, which is a heterocyclic ring containing two nitrogen atoms. Attached to this ring is a carboxamide group. The molecule also contains a benzene ring with two methoxy groups attached (dimethoxybenzamido), and a benzene ring with a chlorine atom attached (chlorophenyl).

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. The imidazole ring, for example, is a common component of many biologically active molecules and is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents, while the aromatic rings could enhance its solubility in non-polar solvents.

Future Directions

The study of novel imidazole derivatives is a vibrant field of research, given the wide range of biological activities these compounds can exhibit. Future research could involve synthesizing this compound and testing its biological activity, as well as exploring modifications to its structure to enhance its activity or alter its properties.